N-([2,3'-bifuran]-5-ylmethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

• IUPAC Name: N-[[5-(furan-3-yl)furan-2-yl]methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C15H11N3O4S2/c19-24(20,14-3-1-2-12-15(14)18-23-17-12)16-8-11-4-5-13(22-11)10-6-7-21-9-10/h1-7,9,16H,8H2
• InChI Key: AVEVKKWOPAUCAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)S(=O)(=O)NCC3=CC=C(O3)C4=COC=C4
• Molecular Formula: C15H11N3O4S2
• Molecular Weight: 361.4 g/mol

Description

“N-([2,3’-bifuran]-5-ylmethyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide” is a chemical compound. It contains a thiadiazole ring, which is a versatile scaffold widely studied in medicinal chemistry. Thiadiazole-containing compounds can cross cellular membranes and interact strongly with biological targets due to the mesoionic character of this ring.

Synthesis Analysis

The synthesis of thiadiazole derivatives has been widely studied. For instance, an improved synthesis of 4,7-dibromobenzo[d][1,2,3]thiadiazole from commercially available reagents has been reported. The highest yields of π-spacer-acceptor-π-spacer type compounds were obtained by means of the Stille reaction.

Molecular Structure Analysis

Thiadiazole is a five-membered heterocyclic compound containing one sulfur and two nitrogen atoms. It occurs in nature in four isoforms: 1,2,3-thiadiazole, 1,2,4-thiadiazole, 1,2,5-thiadiazole, and 1,3,4-thiadiazole.

Chemical Reactions Analysis

Thiadiazole derivatives have been shown to undergo various chemical reactions. For example, a study revealed that the radical reaction mechanism proceeds through nitrogen-centered radical generation, followed by the addition of arenes.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiadiazole derivatives can vary widely. For instance, a new electrochromic copolymer based on 4,7-di(thiophen-2-yl)benzo[c][1,2,5]thiadiazole and 3,4-ethylenedioxythiophene was found to have a low band gap of 1.32 eV.

Scientific Research Applications

Photovoltaics and Organic Electronics

• The benzo[c][1,2,5]thiadiazole (BTZ) motif, present in this compound, is a strong electron acceptor. .

Fluorescent Sensors and Imaging

• The BTZ group has been employed as fluorescent sensors for various applications. .
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Photocatalysis

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Functionalization via Organometallic Intermediates

• Researchers have developed a pathway for direct access to unsymmetrically substituted benzo[c][1,2,5]thiadiazole derivatives using magnesiation at position 4. .

Near-Infrared Imaging

• Optical imaging techniques, especially in the second near-infrared window (NIR-II, 1000–1700 nm), are crucial for disease detection. .

Traceless Reagent in Green Chemistry

• The rise of photoredox catalysis has led to the use of light as a “traceless” reagent. .

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact with various biological targets

Mode of Action

It is known that thiadiazole-based compounds can interact strongly with biological targets due to their mesoionic character . This interaction can lead to various biochemical changes within the organism. More detailed studies are required to elucidate the specific interactions of this compound with its targets.

Biochemical Pathways

Thiadiazole derivatives have been reported to exert a broad spectrum of biological activities, suggesting that they may affect multiple biochemical pathways

Pharmacokinetics

Pharmacokinetics is a crucial aspect of drug development, as it determines the drug’s bioavailability and therapeutic efficacy

Result of Action

Thiadiazole derivatives have been reported to exert a broad spectrum of biological activities , suggesting that this compound may have diverse molecular and cellular effects